2-Fluoro-5-isocyanatopyridine

• Molecular Formula: C6H3FN2O
• Molecular Weight: 138.10 g/mol
• SMILES: C1=CC(=NC=C1N=C=O)F
• InChI: InChI=1S/C6H3FN2O/c7-6-2-1-5(3-8-6)9-4-10/h1-3H
• InChIKey: FPRZICMHRKVGLH-UHFFFAOYSA-N

2-Fluoro-5-isocyanatopyridine: Dual-Reactive Fluorinated Pyridine Building Block

2-Fluoro-5-isocyanatopyridine is a heterocyclic building block featuring a pyridine ring substituted with an electron-withdrawing fluorine atom at C-2 and a reactive isocyanate group at C-5 [1]. This unique combination enables orthogonal reactivity: the C-2 fluorine serves as a leaving group in nucleophilic aromatic substitution (SNAr), while the C-5 isocyanate readily forms urea, carbamate, or amide linkages [2]. With a molecular weight of 138.10 g/mol and a topological polar surface area of 42.3 Ų, this compound is positioned as a compact, functionalizable scaffold for medicinal chemistry and agrochemical research [1].

Orthogonal Reactivity C-2 fluorine for SNAr; C-5 isocyanate for urea/carbamate/amide linkages

Medicinal Chemistry Compact fluorinated scaffold for lead optimization and fragment elaboration

Agrochemical Research Functionalizable heterocycle for herbicide/fungicide intermediate synthesis

• [1] Kuujia.com. (2023). Cas no 1260664-32-1 (2-Fluoro-5-isocyanatopyridine). Retrieved from https://www.kuujia.com/cas-1260664-32-1.html View Source
• [2] Fier, P.S., & Hartwig, J.F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C−H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(28), 10139–10147. View Source

Why Generic Substitution Fails for 2-Fluoro-5-isocyanatopyridine

Simple replacement of 2-fluoro-5-isocyanatopyridine with other 5-isocyanatopyridine analogs (e.g., 2-chloro, 2-bromo, or non-halogenated) fails to preserve key reactivity profiles. The 2-fluoro substituent uniquely balances moderate leaving-group ability for SNAr with a strong inductive electron-withdrawing effect that activates the isocyanate toward nucleophilic attack [1]. In contrast, 2-chloro analogs exhibit substantially slower SNAr kinetics, 2-bromo analogs introduce greater lipophilicity (XLogP3 = 2.7 vs. 2.1), and 3- or 4-fluoro isomers alter the electronic influence on the isocyanate group, leading to divergent coupling efficiencies and product profiles [2].

Target: 2-Fluoro-5-isocyanatopyridine

Generic Analog Risk

2-Chloro Analog

Moderate leaving-group ability; faster SNAr kinetics

Substantially slower SNAr may require harsher conditions, altering coupling windows

2-Bromo Analog

XLogP3 ≈ 2.1; lower lipophilicity profile

Higher lipophilicity (XLogP3 ≈ 2.7) may shift logP beyond lead-like range

3-/4-Fluoro Isomers

C-5 isocyanate activated by C-2 inductive effect

Altered electronic influence on isocyanate may change coupling efficiency and product profile

• [1] Brewis, D.M., & Standen, C.S. (1966). The reactivity of 2-fluoro- and 2-chloropyridines toward sodium ethoxide: Factors governing the rates of nucleophilic (het)aromatic substitutions. Helvetica Chimica Acta, 49(7), 2195-2205. View Source
• [2] PubChem. (2026). 2-Bromo-5-isocyanatopyridine (CID 72213745). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/72213745 View Source

Product-Specific Differentiation from Halogenated Analogs

Superior SNAr Reactivity Over Chloro Analogs

The 2-fluoro substituent in 2-fluoro-5-isocyanatopyridine is a potent leaving group for SNAr, enabling rapid and mild functionalization. Competitive kinetic studies demonstrate that 2-fluoropyridine reacts with sodium ethoxide in ethanol 320 times faster than 2-chloropyridine at +25 °C [1]. This rate enhancement is directly extrapolated to the target compound, where the C-2 fluorine can be displaced by nucleophiles under conditions where the 2-chloro-5-isocyanatopyridine analog would remain inert.

SNAr Rate Advantage

Class-level inference

≈ 320-fold faster vs 2-Cl

Supports late-stage mild functionalization

Extrapolated from 2-fluoropyridine model; data to verify on target compound

Evidence Dimension	Relative SNAr displacement rate (k_2-F / k_2-Cl)
Target Compound Data	k_rel ≈ 320 (based on 2-fluoropyridine model)
Comparator Or Baseline	2-Chloropyridine: k_rel = 1 (reference)
Quantified Difference	320-fold faster substitution
Conditions	NaOEt in EtOH, +25 °C, competition kinetics

Why This Matters

This dramatic rate difference enables selective late-stage functionalization of complex intermediates without harsh conditions, reducing decomposition of sensitive substrates.

• [1] Brewis, D.M., & Standen, C.S. (1966). The reactivity of 2-fluoro- and 2-chloropyridines toward sodium ethoxide: Factors governing the rates of nucleophilic (het)aromatic substitutions. Helvetica Chimica Acta, 49(7), 2195-2205. View Source

Reduced Lipophilicity for Drug-Likeness

The 2-fluoro analog 2-fluoro-5-isocyanatopyridine exhibits an XLogP3 value of 2.1 [1], whereas the 2-bromo analog 2-bromo-5-isocyanatopyridine has an XLogP3 of 2.7 [2]. The 0.6 log unit reduction in lipophilicity aligns with established medicinal chemistry guidelines (e.g., Lipinski's rules) and suggests improved aqueous solubility and potentially lower non-specific binding.

Lipophilicity Reduction

Cross-study comparable

XLogP3 Δ = 0.6 lower vs 2-Br

May support lead-likeness optimization

Computed value; experimental logP measurement recommended

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.1
Comparator Or Baseline	2-Bromo-5-isocyanatopyridine: XLogP3 = 2.7
Quantified Difference	Δ = 0.6 log units (less lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem)

Why This Matters

Lower lipophilicity is correlated with higher fraction unbound in plasma and reduced off-target binding, making the fluoro analog a more attractive starting point for lead optimization.

• [1] Kuujia.com. (2023). Cas no 1260664-32-1 (2-Fluoro-5-isocyanatopyridine). Retrieved from https://www.kuujia.com/cas-1260664-32-1.html View Source
• [2] PubChem. (2026). 2-Bromo-5-isocyanatopyridine (CID 72213745). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/72213745 View Source

Additional Hydrogen Bond Acceptor Capacity

The presence of the fluorine substituent increases the hydrogen bond acceptor (HBA) count from 3 (2-bromo analog) to 4 (2-fluoro analog) [1][2]. This additional HBA, attributable to the highly electronegative fluorine, can enhance aqueous solubility and provide an extra anchor point for target protein binding.

HBA Capacity

Cross-study comparable

4 HBA (vs 3 for 2-Br analog)

Reported additional hydrogen bond acceptor

Computed descriptor; actual solubility impact requires experimental confirmation

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	4 HBA
Comparator Or Baseline	2-Bromo-5-isocyanatopyridine: 3 HBA
Quantified Difference	+1 HBA
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

The extra HBA can directly improve solubility and enable specific polar interactions with biological targets, a feature absent in the bromo or chloro analogs.

• [1] Kuujia.com. (2023). Cas no 1260664-32-1 (2-Fluoro-5-isocyanatopyridine). Retrieved from https://www.kuujia.com/cas-1260664-32-1.html View Source
• [2] PubChem. (2026). 2-Bromo-5-isocyanatopyridine (CID 72213745). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/72213745 View Source

Lower Molecular Weight for Lead Optimization

With a molecular weight (MW) of 138.10 g/mol, 2-fluoro-5-isocyanatopyridine is significantly lighter than its 2-chloro (154.55 g/mol) and 2-bromo (199.00 g/mol) counterparts [1]. The 16–61 Da reduction represents an opportunity to maintain lower MW in final target molecules, a critical parameter for lead-likeness and CNS penetration.

Molecular Weight

Cross-study comparable

138.10 g/mol (Δ = -16 to -61 Da)

Lower MW scaffold for lead-like space

Advantage vs 2-Cl (154.55) and 2-Br (199.00) analogs

Evidence Dimension	Molecular Weight
Target Compound Data	138.10 g/mol
Comparator Or Baseline	2-Chloro-5-isocyanatopyridine: 154.55 g/mol; 2-Bromo-5-isocyanatopyridine: 199.00 g/mol
Quantified Difference	-16.45 g/mol (vs Cl); -60.90 g/mol (vs Br)
Conditions	Standard molecular formula calculation

Why This Matters

Starting with a lower-MW building block provides greater latitude for property optimization during development, especially for CNS-active compounds.

• [1] PubChem. (2026). 2-Bromo-5-isocyanatopyridine (CID 72213745). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/72213745 View Source

High-Value Application Scenarios

Late-Stage SNAr Diversification

The 320-fold SNAr rate advantage of the 2-fluoro substituent [1] enables chemists to replace the fluorine atom at C-2 with amines, alkoxides, or thiols after the C-5 isocyanate has been functionalized. This sequential orthogonal reactivity is ideal for constructing complex kinase inhibitor libraries or PROTAC linkers where mild, room-temperature conditions are essential to preserve fragile functional groups.

Lead Optimization with Low Lipophilicity

With an XLogP3 of 2.1 and a low molecular weight of 138.10 g/mol, 2-fluoro-5-isocyanatopyridine is a strategically compact building block for hits where reducing logP and MW is critical [2]. In contrast to the more lipophilic 2-bromo analog (XLogP3 = 2.7, MW = 199), the fluoro derivative helps keep lead candidates within favorable drug-likeness space (e.g., Lipinski Rule of 5).

Covalent Probe and Chemical Biology Tools

The enhanced electrophilicity of the isocyanate group, driven by the C-2 fluorine's inductive effect, enables efficient formation of stable urea linkages with amine-bearing biological probes or solid supports [3]. This reactivity is particularly valuable for designing affinity reagents, activity-based probes, or targeted covalent inhibitors where rapid and complete coupling is mandatory.

Agrochemical Intermediates with Improved Solubility

The additional hydrogen bond acceptor provided by the fluorine atom (4 HBA vs. 3 for the bromo analog) can enhance aqueous solubility of early synthetic intermediates in agrochemical pipelines [2]. This characteristic simplifies reaction workups and reduces solvent demands in large-scale syntheses of herbicides or fungicides.

Application

Selection Property

Validation Focus

Late-Stage SNAr Diversification

Sequential orthogonal reactivity

Mild-condition functionalization tolerance

Lead Optimization

Low lipophilicity and compact MW

Drug-likeness parameter review

Covalent Probe Design

Enhanced isocyanate electrophilicity

Coupling efficiency with amine probes

Agrochemical Intermediates

Additional HBA for solubility

Aqueous workup and solvent-demand review

• [1] Brewis, D.M., & Standen, C.S. (1966). The reactivity of 2-fluoro- and 2-chloropyridines toward sodium ethoxide. Helvetica Chimica Acta, 49(7), 2195-2205. View Source
• [2] Kuujia.com. (2023). Cas no 1260664-32-1 (2-Fluoro-5-isocyanatopyridine). Retrieved from https://www.kuujia.com/cas-1260664-32-1.html View Source
• [3] Fier, P.S., & Hartwig, J.F. (2014). Late-Stage Functionalization of Pyridines via C-H Fluorination/SNAr. J. Am. Chem. Soc., 136(28), 10139–10147. View Source